Cas no 3964-73-6 (4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one)

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one structure
3964-73-6 structure
Product Name:4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one
CAS No:3964-73-6
MF:C14H11NO
MW:209.243243455887
MDL:MFCD22691250
CID:317325
PubChem ID:77581
Update Time:2025-04-19

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one Chemical and Physical Properties

Names and Identifiers

    • 11H-Benzo[5,6]cyclohepta[1,2-b]pyridin-11-one,5,6-dihydro-
    • 5,6-Dihydro-11H-benzo(5,6)cyclohepta(1,2-b)pyridin-11-one
    • 5,6-dihydrobenzo[1,2]cyclohepta[3,4-b]pyridin-11-one
    • DTXSID70192749
    • EINECS 223-575-1
    • AKOS033980346
    • 4-azatricyclo[9.4.0.03,8]pentadeca-1(15),3(8),4,6,11,13-hexaen-2-one
    • NS00030637
    • EN300-253162
    • 4-azatricyclo[9.4.0.0,3,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
    • SCHEMBL7255792
    • 4-Azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
    • 3964-73-6
    • CS-0242638
    • Z2049886401
    • 5,6-dihydro-11h-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
    • CHEMBL4987775
    • 4-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-one
    • 4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one
    • MDL: MFCD22691250
    • Inchi: 1S/C14H11NO/c16-14-12-6-2-1-4-10(12)7-8-11-5-3-9-15-13(11)14/h1-6,9H,7-8H2
    • InChI Key: PDPKDRIXAIQZAV-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CN=2)CCC2C=CC=CC=21

Computed Properties

  • Exact Mass: 209.08413
  • Monoisotopic Mass: 209.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.205
  • Boiling Point: 388.1°Cat760mmHg
  • Flash Point: 195.6°C
  • Refractive Index: 1.623
  • PSA: 29.96

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B408758-2.5mg
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6
2.5mg
$ 50.00 2022-06-07
TRC
B408758-5mg
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6
5mg
$ 70.00 2022-06-07
TRC
B408758-25mg
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6
25mg
$ 250.00 2022-06-07
Chemenu
CM412999-1g
5,6-dihydro-11H-benzo[5,6]cyclohepta[1,2-b]pyridin-11-one
3964-73-6 95%+
1g
$1787 2022-06-11
Enamine
EN300-253162-0.05g
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6 95%
0.05g
$347.0 2024-06-19
Enamine
EN300-253162-0.1g
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6 95%
0.1g
$518.0 2024-06-19
Enamine
EN300-253162-0.25g
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6 95%
0.25g
$743.0 2024-06-19
Enamine
EN300-253162-0.5g
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6 95%
0.5g
$1170.0 2024-06-19
Enamine
EN300-253162-1.0g
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6 95%
1.0g
$1500.0 2024-06-19
Enamine
EN300-253162-2.5g
4-azatricyclo[9.4.0.0,3,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-one
3964-73-6 95%
2.5g
$2940.0 2024-06-19

4-azatricyclo9.4.0.0,3,8pentadeca-1(15),3,5,7,11,13-hexaen-2-one Related Literature

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